methyl 2-{[({4-allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazol-3-yl}thio)acetyl]amino}-4-(2,5-dimethylphenyl)-3-thiophenecarboxylate

• IUPAC Name: methyl 2-[[2-[[5-[4-(diethylamino)phenyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4-(2,5-dimethylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C31H35N5O3S2/c1-7-16-36-28(22-12-14-23(15-13-22)35(8-2)9-3)33-34-31(36)41-19-26(37)32-29-27(30(38)39-6)25(18-40-29)24-17-20(4)10-11-21(24)5/h7,10-15,17-18H,1,8-9,16,19H2,2-6H3,(H,32,37)
• InChI Key: UYQQLKUIJGNSHI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C2=NN=C(N2CC=C)SCC(=O)NC3=C(C(=CS3)C4=C(C=CC(=C4)C)C)C(=O)OC
• Molecular Formula: C31H35N5O3S2
• Molecular Weight: 589.8 g/mol

Description

The chemical compound belongs to a class of compounds known for their complex synthesis processes and diverse chemical properties. Such compounds often exhibit unique physical and chemical properties, making them subjects of interest in materials science, pharmaceuticals, and chemical research.

Synthesis Analysis

The synthesis of complex molecules often involves multi-step reactions, starting from simpler precursors. Techniques such as the Morita-Baylis-Hillman reaction provide a methodology for creating carbon-carbon bonds, crucial for constructing complex molecular architectures like the one described (H. Lim, Y. Song, & K. Lee, 2007).

Molecular Structure Analysis

Characterization techniques such as FTIR, 1H NMR, 13C NMR spectroscopy, and X-ray diffraction are fundamental in determining the molecular structure of synthesized compounds. These techniques provide detailed insights into the molecular geometry, bonding patterns, and crystal packing of compounds (S. R. Jebas et al., 2013).

Chemical Reactions and Properties

The chemical reactivity and properties of such compounds are often studied through their interactions with other chemicals, showcasing their potential in synthesis and applications in various fields. For example, the synthesis and characterization of derivatives can reveal their potential antibacterial and antifungal properties (K. Sancak et al., 2010).

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds structurally related to the specified chemical focus on the development of novel derivatives with potential applications in materials science and pharmacology. For instance, the preparation and properties of hyperbranched aromatic polyimides using polyamic acid methyl ester precursors indicate the exploration of new materials for industrial applications (Yamanaka, Jikei, & Kakimoto, 2000). Similarly, the synthesis of Schiff bases and their evaluation for anticancer activity highlights the compound's relevance in medicinal chemistry, focusing on the structural variations to enhance therapeutic efficacy (Uddin et al., 2019).

Mechanistic Studies and Applications

Mechanistic studies and the applications of related compounds have been explored to understand their behavior in biological systems or as part of materials development. For example, the synthesis and tautomeric structures of some novel thiophene-based bis-heterocyclic monoazo dyes discuss the solvatochromic behavior and potential applications of these compounds as dyes, indicating the versatility of thiophene derivatives in various applications (Karcı & Karcı, 2012).

Structural Analysis and Properties

The structural analysis and properties of compounds structurally related or similar to the specified chemical are crucial for understanding their potential applications. The synthesis and crystal structures of derivatives of butyrate and 1,3-dioxane, for example, provide insights into the molecular configuration and potential reactivity of these compounds, which could inform further research into their applications (Jebas et al., 2013).